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Compound of Interest

Compound Name: 1-Methylcyclohexanol

Cat. No.: B147175

Abstract

1-Methylcyclohexanol, a tertiary alcohol with the chemical formula C7H140, is a versatile
chemical intermediate with a growing range of industrial applications. This technical guide
provides an in-depth overview of its chemical properties, synthesis methodologies, and its
pivotal role in various sectors, including the fragrance, pharmaceutical, and agrochemical
industries. Detailed experimental protocols for its synthesis and key reactions are provided,
alongside a comprehensive summary of its physicochemical properties. This document aims to
be a core resource for professionals engaged in chemical synthesis and material science.

Introduction

1-Methylcyclohexanol is a cyclic alcohol that presents as a colorless to pale yellow liquid or a
white solid, depending on the ambient temperature, and possesses a characteristic mild,
camphor-like odor.[1] Its unique structural features, including a tertiary hydroxyl group on a
cyclohexane ring, make it a valuable precursor in a multitude of organic syntheses. While not
naturally abundant, its synthetic accessibility has led to its utilization as a solvent and, more
significantly, as a key building block for more complex molecules.[1][2] This guide will explore
the synthesis, properties, and major industrial applications of this important chemical
compound.

Physicochemical Properties
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A comprehensive understanding of the physical and chemical properties of 1-

Methylcyclohexanol is essential for its effective application in industrial processes. The

following table summarizes its key quantitative data.

Property Value Reference

Molecular Formula C7H140 [11[3]

Molecular Weight 114.19 g/mol

CAS Number 590-67-0 [1]
Colorless to light yellow

Appearance o ] [1][3]
liquid/solid
Mild, camphor-like, weak

Odor [1]
coconut

Melting Point 24-26 °C [4]

Boiling Point 168 °C at 752 mmHg [4]

Density 0.919 g/mL at 25 °C

Flash Point 68 °C (154.4 °F) - closed cup

Refractive Index (n20/D)

1.4585

[4]

Solubility

Slightly soluble in water;

soluble in ethanol, ether,

acetone, benzene, chloroform

[1](3]

Vapor Pressure

1.011 mmHg at 25°C

[2]

Synthesis of 1-Methylcyclohexanol

The industrial production of 1-Methylcyclohexanol is primarily achieved through two main
synthetic routes: the Grignard reaction and the hydration of methylcyclohexene.

Grignard Reaction from Cyclohexanone
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This is a widely used laboratory and industrial method for preparing 1-Methylcyclohexanol.[1]
It involves the reaction of cyclohexanone with a methylmagnesium halide (a Grignard reagent),
followed by an acidic workup.

Materials:

e Cyclohexanone (1.0 mol)

e Methylmagnesium chloride (3M solution in THF, 1.2 mol)
e Anhydrous tetrahydrofuran (THF)

e 2M Hydrochloric acid (HCI)

o Ethyl acetate

 Saturated brine solution

e Anhydrous sodium sulfate

o Nitrogen gas atmosphere

Procedure:[5]

In a round-bottom flask under a nitrogen atmosphere, prepare a solution of cyclohexanone
(0.1 mol) in anhydrous tetrahydrofuran (35 mL).

e Cool the solution to -10°C.

e Slowly add methylmagnesium chloride (3M solution in THF) dropwise, maintaining the
temperature below 0°C.

 After the addition is complete, allow the reaction to proceed for 30 minutes.
e Quench the reaction by adding 2M hydrochloric acid until the pH is between 3 and 4.
» Extract the product with ethyl acetate.

e Wash the organic layer with saturated brine.
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» Dry the organic phase over anhydrous sodium sulfate.
« |solate the 1-methylcyclohexanol intermediate.

Avyield of up to 92% can be achieved with this method.[5]
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Synthesis of 1-Methylcyclohexanol via Grignard Reaction.

Hydration of 1-Methylcyclohexene

Another common synthesis method involves the acid-catalyzed hydration of 1-
methylcyclohexene. This reaction follows Markovnikov's rule, where the hydroxyl group adds to
the more substituted carbon of the double bond.

Key Industrial Reactions and Applications

1-Methylcyclohexanol serves as a crucial starting material for the synthesis of various

commercially important compounds.

Dehydration to 1-Methylcyclohexene

The most significant industrial reaction of 1-Methylcyclohexanol is its acid-catalyzed
dehydration to form 1-methylcyclohexene.[6] 1-Methylcyclohexene is a valuable intermediate in
the synthesis of fragrances and pharmaceuticals.[6][7]

Materials:
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1-Methylcyclohexanol (20 g)

Concentrated sulfuric acid (H2S0a) (5 mL)

Heating mantle

Distillation apparatus

Procedure:[6]

To a 250 mL round-bottom flask, add 20 g of 1-methylcyclohexanol.

Under stirring, slowly add 5 mL of concentrated sulfuric acid dropwise.

Heat the mixture at 90°C for 3 hours.

After cooling, distill the product.

Analyze the product using Gas Chromatography (GC).

A typical yield for this reaction is around 84%, with a purity of over 98%.[6]
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Dehydration of 1-Methylcyclohexanol to 1-Methylcyclohexene.

Fragrance Industry

While 1-Methylcyclohexanol itself is not directly used as a fragrance, its derivatives are key
components in many perfumes.[8] Through chemical modifications of the 1-methylcyclohexene
derived from it, a variety of alcohols, ketones, and esters with desirable floral, fruity, and woody
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notes are synthesized.[8] For example, it is a precursor in the synthesis of compounds
structurally related to Mayol®, a fragrance ingredient with a floral scent.[8]

Pharmaceutical and Agrochemical Synthesis

1-Methylcyclohexanol is a recognized high-purity chemical intermediate for the synthesis of
Active Pharmaceutical Ingredients (APIs) and agrochemicals.[1][9] Its stable structure allows
for its incorporation into more complex molecules. For instance, its derivative, 1-
methylcyclohexene, is a building block in the development of drugs such as the antidepressant
paroxetine.[6] The reactivity of the double bond in 1-methylcyclohexene allows for various
transformations to create chiral centers and introduce functional groups necessary for
biological activity.[7]
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Industrial workflow from synthesis to application of 1-Methylcyclohexanol.

Solvent Applications
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Due to its chemical stability and ability to dissolve a range of organic compounds, 1-
Methylcyclohexanol can be used as a solvent in various industrial processes.

Safety and Handling

1-Methylcyclohexanol is considered harmful if swallowed or in contact with skin, and it can
cause skin and eye irritation. It is a flammable solid and should be kept away from heat, sparks,
and open flames. Appropriate personal protective equipment (PPE), including gloves, safety
goggles, and respiratory protection, should be worn when handling this chemical.

Conclusion

1-Methylcyclohexanol is a chemical of significant industrial importance, primarily serving as a
versatile intermediate in the synthesis of a wide array of commercially valuable products. Its
straightforward synthesis and the reactivity of its derivatives make it a cornerstone in the
fragrance and pharmaceutical industries. As research continues to uncover new synthetic
routes and applications, the industrial relevance of 1-Methylcyclohexanol is poised to expand
further. This guide provides the foundational technical knowledge for scientists and researchers
to effectively utilize this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147175#industrial-applications-of-1-
methylcyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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